Cas no 73023-02-6 (1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro-)

1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro- structure
73023-02-6 structure
Product Name:1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro-
CAS No:73023-02-6
MF:C12H16N2
MW:188.268842697144
CID:862549
PubChem ID:144570
Update Time:2025-04-19

1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro-
    • 73023-02-6
    • DTXSID60223298
    • Inchi: 1S/C12H16N2/c1-2-6-12-11(5-1)13-7-3-9-14(12)10-4-8-13/h1-2,5-6H,3-4,7-10H2
    • InChI Key: OHGZWOICYBLZOP-UHFFFAOYSA-N
    • SMILES: N12C3C=CC=CC=3N(CCC1)CCC2

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 315.5°C at 760 mmHg
  • Flash Point: 137.1°C
  • Refractive Index: 1.628
  • PSA: 6.48
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